2-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C26H23FN6O3/c1-15-22(25(34)30-19-5-4-12-28-14-19)23(16-6-9-18(27)10-7-16)33-26(29-15)31-24(32-33)17-8-11-20(35-2)21(13-17)36-3/h4-14,23H,1-3H3,(H,30,34)(H,29,31,32)
• InChI Key: NNXPFKUVVPZYFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC(=C(C=C3)OC)OC)N1)C4=CC=C(C=C4)F)C(=O)NC5=CN=CC=C5
• Molecular Formula: C26H23FN6O3
• Molecular Weight: 486.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-7-(4-fluorophenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C26H23FN6O3 and its molecular weight is 486.507. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry Synthesis

Research in the field of heterocyclic chemistry often explores the synthesis and properties of compounds similar to the one . For instance, studies have demonstrated methods for synthesizing [1,2,4]triazolo[1,5-c]pyrimidines and related compounds, which are significant for their potential applications in pharmaceuticals and materials science. These methods include cyclization reactions and the use of specific reagents to introduce various substituents, showcasing the compound's relevance in synthesizing novel heterocycles with potential biological or physical properties (Wamhoff, Kroth, & Strauch, 1993).

Supramolecular Chemistry

The design and synthesis of novel crown-containing hydrogen-bonded supramolecular assemblies have utilized pyrimidine derivatives, indicative of the compound's application in creating complex molecular architectures. These structures exhibit unique 2D and 3D networks formed through extensive hydrogen bonding, underlining the compound's utility in the development of new materials with potential applications in catalysis, molecular recognition, and sensing (Fonari et al., 2004).

Pharmaceutical Chemistry

In pharmaceutical chemistry, similar compounds have been synthesized and evaluated for their biological activities, including antimicrobial and antioxidant activities. This highlights the compound's potential as a scaffold for developing new drugs with specific biological actions. For example, a series of triazolopyrimidines demonstrated significant antimicrobial activity, underscoring the importance of such compounds in discovering new therapeutic agents (Gilava, Patel, Ram, & Chauhan, 2020).